Cas no 10271-44-0 (4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5S,7R,7aR)-rel-)

4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5S,7R,7aR)-rel- structure
10271-44-0 structure
Product Name:4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5S,7R,7aR)-rel-
CAS No:10271-44-0
MF:C10H16O
MW:152.233443260193
CID:223600
PubChem ID:112095
Update Time:2025-04-19

4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5S,7R,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5S,7R,7aR)-rel-
    • (3aalpha,4beta,5beta,7beta,7aalpha)-octahydro-4,7-methano-1H-inden-5-ol
    • (3aR,5S,7R,7aR)-octahydro-1H-4,7-methanoinden-5-ol
    • FKZJBAXKHJIQDU-IGORNWKESA-N
    • 2-Exo-hydroxy-exo-trimethylenenorbornane
    • 3aα,4,5,6,7,7aα-Hexahydro-4β,7β-methanoindan-5α-ol
    • (1R,2R,6R,8S)-tricyclo[5.2.1.02,6]decan-8-ol
    • 10271-44-0
    • EINECS 233-610-2
    • Inchi: 1S/C10H16O/c11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-11H,1-5H2/t6-,7-,8-,9?,10+/m1/s1
    • InChI Key: FKZJBAXKHJIQDU-XJLOYYFOSA-N
    • SMILES: O[C@H]1C[C@H]2CC1[C@@H]1CCC[C@@H]12

Computed Properties

  • Exact Mass: 152.12
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.115
  • Boiling Point: 255.2°Cat760mmHg
  • Flash Point: 105.5°C
  • Refractive Index: 1.555
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